RCS-4 2-methoxy isomer RCS-4 2-methoxy isomer RCS-4 (Item No. 10645) is a synthetic cannabinoid (CB) that has been detected as an adulterant of herbal mixtures. RCS-4 2-methoxy isomer is an analog of RCS-4 that differs only in the location of the methoxy group on the phenyl ring. The affinity of RCS-4 2-methoxy isomer for CB receptors, or its physiological effects, have not been documented. However, RCS-4 2-methoxy isomer structurally resembles JWH 250 (Item No. 13634), a cannabimimetic indole that shows a high-affinity for both CB1 and CB2 (Ki = 11 and 33 nM, respectively).
Brand Name: Vulcanchem
CAS No.: 1345966-76-8
VCID: VC0118837
InChI: InChI=1S/C21H23NO2/c1-3-4-9-14-22-15-18(16-10-5-7-12-19(16)22)21(23)17-11-6-8-13-20(17)24-2/h5-8,10-13,15H,3-4,9,14H2,1-2H3
SMILES: CCCCCN1C=C(C2=CC=CC=C21)C(=O)C3=CC=CC=C3OC
Molecular Formula: C21H23NO2
Molecular Weight: 321.4

RCS-4 2-methoxy isomer

CAS No.: 1345966-76-8

Reference Standards

VCID: VC0118837

Molecular Formula: C21H23NO2

Molecular Weight: 321.4

RCS-4 2-methoxy isomer - 1345966-76-8

CAS No. 1345966-76-8
Product Name RCS-4 2-methoxy isomer
Molecular Formula C21H23NO2
Molecular Weight 321.4
IUPAC Name (2-methoxyphenyl)-(1-pentylindol-3-yl)methanone
Standard InChI InChI=1S/C21H23NO2/c1-3-4-9-14-22-15-18(16-10-5-7-12-19(16)22)21(23)17-11-6-8-13-20(17)24-2/h5-8,10-13,15H,3-4,9,14H2,1-2H3
Standard InChIKey NJRFLQZVMFTRAS-UHFFFAOYSA-N
SMILES CCCCCN1C=C(C2=CC=CC=C21)C(=O)C3=CC=CC=C3OC
Description RCS-4 (Item No. 10645) is a synthetic cannabinoid (CB) that has been detected as an adulterant of herbal mixtures. RCS-4 2-methoxy isomer is an analog of RCS-4 that differs only in the location of the methoxy group on the phenyl ring. The affinity of RCS-4 2-methoxy isomer for CB receptors, or its physiological effects, have not been documented. However, RCS-4 2-methoxy isomer structurally resembles JWH 250 (Item No. 13634), a cannabimimetic indole that shows a high-affinity for both CB1 and CB2 (Ki = 11 and 33 nM, respectively).
Synonyms (2-methoxyphenyl)(1-pentyl-1H-indol-3-yl)-methanone
Reference 1.Kikura-Hanajiri, R.,Uchiyama, N., and Goda, Y. Survey of current trends in the abuse of psychotropic substances and plants in Japan. Leg.Med.(Tokyo) 13(3), 109-115 (2011).
PubChem Compound 57507911
Last Modified Nov 11 2021
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